6-(4-Fluorophenyl)pyrimidine-2,4-diamine
Description
“6-(4-Fluorophenyl)pyrimidine-2,4-diamine” is a chemical compound with the molecular formula C10H9FN4 . It has a molecular weight of 204.20 g/mol . This compound has been utilized in the production of pharmaceutical drugs and has been thoroughly examined for its potential as a tyrosine kinase inhibitor .
Synthesis Analysis
The synthesis of “6-(4-Fluorophenyl)pyrimidine-2,4-diamine” and its derivatives has been reported in the literature . The synthesis often involves the use of Suzuki cross-coupling reactions .
Molecular Structure Analysis
The molecular structure of “6-(4-Fluorophenyl)pyrimidine-2,4-diamine” is planar . The compound forms dimers via hydrogen bonds, involving pyrimidinyl N atoms and amino H atoms .
Chemical Reactions Analysis
The chemical reactions involving “6-(4-Fluorophenyl)pyrimidine-2,4-diamine” have been studied. For instance, it has been used as a precursor for the synthesis of new pyrimidine derivatives .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6-(4-Fluorophenyl)pyrimidine-2,4-diamine” include a molecular weight of 204.20 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 5, and a rotatable bond count of 1 . The compound has a topological polar surface area of 77.8 Ų .
Scientific Research Applications
Anti-Inflammatory Applications
Pyrimidines, including “6-(4-Fluorophenyl)pyrimidine-2,4-diamine”, have been found to have anti-inflammatory effects. These effects are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Anticancer Applications
Pyrimidine derivatives have been reported to have anticancer properties. They have been used in the modulation of myeloid leukemia. For example, imatinib, Dasatinib, and nilotinib are pyrimidine-based drugs and well-established treatments for leukemia .
Antibacterial Applications
Pyrimidine derivatives have been found to have antibacterial properties. They have been used in the treatment of various bacterial infections .
Antifungal Applications
Pyrimidine derivatives have been reported to have antifungal properties. They have been used in the treatment of various fungal infections .
Antiparasitic Applications
Pyrimidine derivatives have been found to have antiparasitic properties. They have been used in the treatment of various parasitic infections .
Cardiovascular Applications
Pyrimidine derivatives have been reported to have cardiovascular properties. They have been used as cardiovascular agents and antihypertensives .
Antidiabetic Applications
Pyrimidine derivatives have been found to have antidiabetic properties. They have been used in the treatment of diabetes .
Antiviral Applications
While there is limited information available specifically on “6-(4-Fluorophenyl)pyrimidine-2,4-diamine”, other pyrimidine derivatives have been reported to have antiviral properties .
properties
IUPAC Name |
6-(4-fluorophenyl)pyrimidine-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN4/c11-7-3-1-6(2-4-7)8-5-9(12)15-10(13)14-8/h1-5H,(H4,12,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJHDGCSPZQBXEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NC(=N2)N)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371578 |
Source
|
| Record name | 6-(4-fluorophenyl)pyrimidine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Fluorophenyl)pyrimidine-2,4-diamine | |
CAS RN |
175137-25-4 |
Source
|
| Record name | 6-(4-fluorophenyl)pyrimidine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 175137-25-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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